Cas no 149-87-1 (5-oxopyrrolidine-2-carboxylic acid)

DL pyroglutamic acid, also known as 2-pyrrolidone-5-carboxylic acid, (±) - 2-pyrrolidone-5-carboxylic acid or dl-2-pyrrolidone-5-carboxylic acid, is a white crystalline powder. It is mainly used as a biochemical reagent

5-oxopyrrolidine-2-carboxylic acid structure

149-87-1 structure

Product Name:5-oxopyrrolidine-2-carboxylic acid

CAS No:149-87-1

Molecular Formula:C₅H₇NO₃

Molecular Weight:129.11398

MDL:MFCD00064322

CID:36586

PubChem ID:499

5-oxopyrrolidine-2-carboxylic acid Properties

Names and Identifiers

- 5-Oxopyrrolidine-2-carboxylic acid
- DL-2-Pyrrolidone-5-carboxylic acid
- DL-5-Oxoproline
- H-DL-Pyr-OH
- DL-Proline, 5-oxo-
- (+/-)-2-PYRROLIDONE-5-CARBOXYLIC ACID
- 2-PYRROLIDONE-5-CARBOXYLIC ACID
- (+/-)-2-PYRROLIDINONE-5-CARBOXYLIC ACID
- 5-OXO-DL-PROLINE
- DL-A-PYROGLUTAMIC ACID
- DL-GLUTAMIC ACID LACTAM
- DL-Pyroglutamic acid
- (S)-5-Oxopyrrolidine-2-carboxylic acid
- DL-5-Oxo-2-pyrrolidine carboxylic acid
- DL-PYR
- DL-5-Oxo-2-pyrrolidinecarboxylic acid
- DL-Pyr-OH
- DL- pGlu-OH
- DL-Pyroglutamic
- DL- pyroglutaMate
- 5-Oxopyrrolidine-2-carboxylic Acid
- 2-Pyrrolidone-5-carboxylic Acid
- H-DL-PYR-OH
- DL-PYROGLUTAMIC ACID
- AB00443776-07
- FT-0613406
- EINECS 205-748-3
- PYROGLUTAMIC ACID, DL-
- 5-Oxo-L-proline-d5
- PROLINE, 5-OXO-, DL-
- SY002490
- Q27887010
- FT-0605097
- G0061
- F2190-0001
- 6VT1YZM21H
- SR-01000830710-3
- DL-Pidolic acid
- NS00085313
- AKOS000119789
- DL-Pyroglutamicacid
- 5-oxopyrrolidine-2-carboxylic acid;DL-Pyroglutamic acid
- 2-Pyrrolidone-5-carboxylic acid, 99%
- D77751
- Proline-2,3,3,4,4-d5,5-oxo- (9CI)
- NSC-40887
- CHEBI:16010
- 16891-48-8
- NSC 40887
- OXOPROLINE
- UNII-6VT1YZM21H
- 2-pyrrolidone-5-carboxylicacid
- NCGC00263467-03
- BB 0241896
- EN300-19515
- PIDOLIC ACID, DL-
- 2027729E-091C-4F23-87AA-2D40D8A5C67C
- PS-6138
- NSC143034
- 5-OXO-2-PYRROLIDINECARBOXYLIC ACID
- CHEMBL284718
- SCHEMBL15791
- AKOS016338215
- A808971
- HMS2269D08
- dl-pyrrolidonecarboxylic acid
- HMS3372F13
- SMR000112493
- Z104474096
- PB42767
- CS-W013454
- 5-Oxoproline #
- HY-W012738
- GLP
- (+/-)-pyroglutamic acid
- DTXSID80859174
- FT-0628008
- SR-01000830710
- Q-100175
- D,L-pyroglutamic acid
- MLS001304098
- 149-87-1
- 5-oxo-pyrrolidine-2-carboxylic acid
- NSC40887
- MFCD00064322
- DL-2-Pyrrolidinone-5-carboxylic acid
- AM20080373
- GTPL4703
- 1086136-22-2
- BBL011576
- DL-Pyroglutamic acid; DL-Pyroglutamic acid
- DL-Glutamic Acid Lactam
- AG-205/32710031
- 5-Oxoproline; 5-Oxopyrrolidine-2-carboxylic acid; L-5-Pyrrolidone-2-carboxylic acid; (S)-(-)-2-Pyrrolidone-5-carboxylic acid
- 5-Oxo-DL-proline
- STK290904
- 2-Pyrrolidone-5-carboxylic acid
- DB-043022
- ALBB-006003
- D-(+)-Pyroglutamic Acid
- 5-OXOPROLINE
- (+/-)-2-pyrrolidone-5-carboxylic acid
- DB-049588
- +Expand
- MDL： MFCD00064322
- InChIKey： ODHCTXKNWHHXJC-UHFFFAOYSA-N
- Inchi： 1S/C5H7NO3/c7-4-2-1-3(6-4)5(8)9/h3H,1-2H2,(H,6,7)(H,8,9)
- SMILES： O=C(O)C1CCC(N1)=O
- BRN： 82131

Computed Properties

Exact Mass: 129.04300
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 1
Monoisotopic Mass: 129.042593
Heavy Atom Count: 9
Complexity: 154
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: -0.8
Tautomer Count: 3
Surface Charge: 0
Topological Polar Surface Area: 66.4

Experimental Properties

LogP: -0.32160
PSA: 66.40000
Refractive Index: 1.4220 (estimate)
Water Partition Coefficient: 5.67 g/100 mL (20 ºC)
Boiling Point: 239.15°C (rough estimate)
Melting Point: 183-185 °C (lit.)
Flash Point: 227.8 °C
Solubility: 52g/l
Color/Form: White crystalline powder
PH: 1.7 (50g/l, H2O, 20℃)
Density: 1.3816 (rough estimate)

5-oxopyrrolidine-2-carboxylic acid Security Information

Symbol: GHS07
WGK Germany：3
Safety Instruction： S26-S37/39
Risk Phrases：R36/37/38
Dangerous goods sign： Xi
Hazardous Material transportation number：NONH for all modes of transport
Hazard Statement： H302,H315,H319,H335
Warning Statement： P261,P305+P351+P338
Prompt：warning
Storage Condition：Store at room temperature
Risk Phrases： 22-36/37/38
Signal Word：Warning
HazardClass：IRRITANT

5-oxopyrrolidine-2-carboxylic acid Customs Data

HS CODE：29337900
Customs Data：

China Customs Code:
2933790090

Overview:

2933790090 Other lactams. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:9.0% general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933790090. other lactams. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:9.0%. General tariff:20.0%

5-oxopyrrolidine-2-carboxylic acid Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P001LSP-25g	Proline, 5-oxo-	149-87-1	99%	25g	$4.00
A2B Chem LLC	AA74105-25g	Dl-pyroglutamic acid	149-87-1	99%	25g	$4.00	2024-04-20
Aaron	AR001M11-25g	Proline, 5-oxo-	149-87-1	97%	25g	$3.00
abcr	AB141437-100 g	DL-Pyroglutamic acid, 99% (H-DL-Pyr-OH); .	149-87-1	99%	100 g	€77.40	2023-07-20
Ambeed	A135319-25g	5-Oxopyrrolidine-2-carboxylic acid	149-87-1	99%	25g	$5.0	2024-06-01
Apollo Scientific	OR350322-100g	DL-Pyroglutamic acid	149-87-1	98%	100g	£36.00	2023-08-31
Chemenu	CM119869-500g	2-Pyrrolidone-5-carboxylic Acid	149-87-1	95%	500g	$***	2023-03-30
Cooke Chemical	A6662212-25G	DL-Pyroglutamic acid	149-87-1	98%	25g	RMB 26.40	2023-09-07
Enamine	EN300-19515-0.05g	5-oxopyrrolidine-2-carboxylic acid	149-87-1	95%	0.05g	$19.0	2023-09-17
eNovation Chemicals LLC	K23697-100g	DL-PYROGLUTAMIC ACID	149-87-1	97%	100g	$200	2022-10-13

5-oxopyrrolidine-2-carboxylic acid Suppliers

CHENG DOU BAI SHI XING KE JI SHI YE Co., Ltd.

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(CAS:149-87-1)

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Hubei Xinkang Pharmaceutical Chemcal Co.,Ltd.

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(CAS:149-87-1)

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SHAN DONG XI YA HUA XUE Co., Ltd.

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(CAS:149-87-1)

MR./MRS.:LIU JING LI

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Email:xiyashiji@163.com

Wuhan Huajiu Pharmaceutical Technology Co., Ltd.

Audited Supplier

(CAS:149-87-1)

MR./MRS.:WANG YAN

Phone:15527230951

Email:3317219330@qq.com

5-oxopyrrolidine-2-carboxylic acid Related Literature

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3. Back cover

Contemp. Org. Synth., 1997,4, X003-X004
4. Contents pages

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6. DMAP mediated one-pot domino thienannulation: a versatile, regioselective and green mechanochemical route to naphtho[2,3-b]thiophenes†‡

Gaurav Shukla,Girijesh Kumar Verma,Anugula Nagaraju,Rajiv Kumar Verma,Keshav Raghuvanshi,Maya Shankar Singh RSC Adv., 2013,3, 13811-13817
7. A Ni(i)Fe(ii) analogue of the Ni-L state of the active site of the [NiFe] hydrogenases†

Carlo U. Perotto,George Marshall,Graham J. Jones,E. Stephen Davies,William Lewis,Jonathan McMaster Chem. Commun., 2015,51, 16988-16991
8. Lifetime behavior of a PEM fuel cell with low humidification of feed stream

Jingrong Yu,Toyoaki Matsuura,Yusuke Yoshikawa,Md Nazrul Islam,Michio Hori Phys. Chem. Chem. Phys., 2005,7, 373-378
9. Zero-field slow magnetic relaxation behavior of Zn2Dy in a family of trinuclear near-linear Zn2Ln complexes: synthesis, experimental and theoretical investigations†

Naushad Ahmed,Kamal Uddin Ansari Dalton Trans., 2022,51, 8766-8776
10. Complexes of 2,6-dimethylpyridine with water in condensed phases and the dynamical co-operative interactions involving hydrogen bonds†

Wojciech Marczak,Kamila Kiełek,Bożena Czech,Henryk Flakus,Marek Rogalski Phys. Chem. Chem. Phys., 2009,11, 2668-2678

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Cas no 149-87-1 (5-oxopyrrolidine-2-carboxylic acid)

5-oxopyrrolidine-2-carboxylic acid Properties

Names and Identifiers

Computed Properties

Experimental Properties

5-oxopyrrolidine-2-carboxylic acid Security Information

5-oxopyrrolidine-2-carboxylic acid Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

5-oxopyrrolidine-2-carboxylic acid Price

5-oxopyrrolidine-2-carboxylic acid Suppliers

5-oxopyrrolidine-2-carboxylic acid Related Literature

Related Categories

149-87-1 (5-oxopyrrolidine-2-carboxylic acid) Related Products